Cas no 586-89-0 (4-Acetylbenzoic acid)

4-Acetylbenzoic acid (CAS 586-89-0) is an organic compound featuring both acetyl and carboxylic acid functional groups on a benzene ring. This dual functionality makes it a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its crystalline form ensures high purity and stability, facilitating precise reactions. The compound's reactivity allows for further derivatization, such as esterification or amidation, enabling tailored modifications for target applications. Its well-defined structure and consistent performance make it a reliable choice for research and industrial processes requiring controlled aromatic ketone-carboxylic acid interactions.
4-Acetylbenzoic acid structure
4-Acetylbenzoic acid structure
Product Name:4-Acetylbenzoic acid
CAS No:586-89-0
MF:C9H8O3
MW:164.158022880554
MDL:MFCD00002561
CID:38538
PubChem ID:11470
Update Time:2025-05-28

4-Acetylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Acetylbenzoic acid
    • Acetophenone-4-carboxylic acid
    • 4'-ACETOPHENONECARBOXYLIC ACID
    • 4-acetylC6H4COOH
    • 4-acetyl-phenylacetic acid
    • 4-Carboxyacetophenone
    • Benzoic acid,4-acetyl
    • p-acetylbenzoic acid
    • Acetophenone-4'-carboxylic acid
    • SY012789
    • 4-Acetylbenzoic acid, 98%
    • AM20061140
    • Benzoic acid, 4-acetyl-
    • 4-(acetyl)benzoic acid
    • NSC 16644
    • EN300-31858
    • W-105367
    • 4-acetylbezoic acid
    • FT-0600907
    • MFCD00002561
    • 586-89-0
    • DTXSID30207323
    • EINECS 209-588-5
    • SCHEMBL211540
    • CS-W001939
    • NSC-16644
    • A20110
    • Z335574216
    • CHEMBL130010
    • NS00033998
    • 4-Acetylbenzoicacid
    • F0001-1531
    • AE-562/42531783
    • A1024
    • NSC16644
    • GS-3274
    • 4-acetyl benzoic acid
    • 4-Acetylbenzoci acid
    • 4-Acetyl-benzoic acid
    • AC-18314
    • AKOS005207115
    • DB-005323
    • DTXCID30129814
    • HY-W001939
    • FA33613
    • Acetophenone 4-carboxylic acid
    • 209-588-5
    • MDL： MFCD00002561
    • Inchi： 1S/C9H8O3/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-5H,1H3,(H,11,12)
    • InChI Key： QBHDSQZASIBAAI-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=CC(C(=O)O)=CC=1
    • BRN： 2207355

Computed Properties

  • Exact Mass: 164.04700
  • Monoisotopic Mass: 164.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Needle like crystals.
  • Density: 1.2132 (rough estimate)
  • Melting Point: 208.0 to 212.0 deg-C
  • Boiling Point: 339.9°C at 760 mmHg
  • Flash Point: 173.6℃
  • Refractive Index: 1.5380 (estimate)
  • Water Partition Coefficient: dissolution
  • PSA: 54.37000
  • LogP: 1.58740
  • Solubility: Soluble in water.

4-Acetylbenzoic acid Security Information

4-Acetylbenzoic acid Customs Data

  • HS CODE：29183000
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-Acetylbenzoic acid Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 ¥1912.07 2023-12-10

4-Acetylbenzoic acid Production Method

4-Acetylbenzoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:586-89-0)4-Acetylbenzoic acid
Order Number:sfd6106
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:586-89-0)4-Acetylbenzoic acid
Order Number:A20110
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):383.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:586-89-0)4-Acetylbenzoic acid
sfd6106
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:586-89-0)4-Acetylbenzoic acid
A20110
Purity:99%
Quantity:500g
Price ($):383.0
Email